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  4. 8-methyl-2-propyl-3-[[4-[3-(2H-tetrazol-5-yl)thiophen-2-yl]phenyl]meth yl]-1,5,7,9-tetrazabicyclo[4.
8-methyl-2-propyl-3-[[4-[3-(2H-tetrazol-5-yl)thiophen-2-yl]phenyl]meth yl]-1,5,7,9-tetrazabicyclo[4. 8-methyl-2-propyl-3-[[4-[3-(2H-tetrazol-5-yl)thiophen-2-yl]phenyl]meth yl]-1,5,7,9-tetrazabicyclo[4.
Brand Name: Vulcanchem
CAS No.: 168152-82-7
VCID: VC0060719
InChI: InChI=1S/C21H20N8OS/c1-3-4-17-16(20(30)23-21-22-12(2)26-29(17)21)11-13-5-7-14(8-6-13)18-15(9-10-31-18)19-24-27-28-25-19/h5-10H,3-4,11H2,1-2H3,(H,22,23,26,30)(H,24,25,27,28)
SMILES: CCCC1=C(C(=O)N=C2N1NC(=N2)C)CC3=CC=C(C=C3)C4=C(C=CS4)C5=NNN=N5
Molecular Formula: C21H20N8OS
Molecular Weight: 432.5 g/mol

8-methyl-2-propyl-3-[[4-[3-(2H-tetrazol-5-yl)thiophen-2-yl]phenyl]meth yl]-1,5,7,9-tetrazabicyclo[4.

CAS No.: 168152-82-7

Main Products

VCID: VC0060719

Molecular Formula: C21H20N8OS

Molecular Weight: 432.5 g/mol

8-methyl-2-propyl-3-[[4-[3-(2H-tetrazol-5-yl)thiophen-2-yl]phenyl]meth yl]-1,5,7,9-tetrazabicyclo[4. - 168152-82-7

CAS No. 168152-82-7
Product Name 8-methyl-2-propyl-3-[[4-[3-(2H-tetrazol-5-yl)thiophen-2-yl]phenyl]meth yl]-1,5,7,9-tetrazabicyclo[4.
Molecular Formula C21H20N8OS
Molecular Weight 432.5 g/mol
IUPAC Name 2-methyl-7-propyl-6-[[4-[3-(2H-tetrazol-5-yl)thiophen-2-yl]phenyl]methyl]-1H-[1,2,4]triazolo[1,5-a]pyrimidin-5-one
Standard InChI InChI=1S/C21H20N8OS/c1-3-4-17-16(20(30)23-21-22-12(2)26-29(17)21)11-13-5-7-14(8-6-13)18-15(9-10-31-18)19-24-27-28-25-19/h5-10H,3-4,11H2,1-2H3,(H,22,23,26,30)(H,24,25,27,28)
Standard InChIKey DRMGKOMHHBBKDH-UHFFFAOYSA-N
Isomeric SMILES CCCC1=C(C(=O)N=C2N1NC(=N2)C)CC3=CC=C(C=C3)C4=C(C=CS4)C5=NNN=N5
SMILES CCCC1=C(C(=O)N=C2N1NC(=N2)C)CC3=CC=C(C=C3)C4=C(C=CS4)C5=NNN=N5
Canonical SMILES CCCC1=C(C(=O)N=C2N1NC(=N2)C)CC3=CC=C(C=C3)C4=C(C=CS4)C5=NNN=N5
Synonyms 8-methyl-2-propyl-3-[[4-[3-(2H-tetrazol-5-yl)thiophen-2-yl]phenyl]meth yl]-1,5,7,9-tetrazabicyclo[4.3.0]nona-2,5,7-trien-4-one
PubChem Compound 3074919
Last Modified Nov 09 2021
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